N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H18N2O4S/c1-12-3-8-16(23-2)15(9-12)18-17(20)11-24-10-13-4-6-14(7-5-13)19(21)22/h3-9H,10-11H2,1-2H3,(H,18,20)
• InChI Key: BQELRTALTFXTIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as MNBA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. This compound is a thioacetamide derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action. In

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to exhibit antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. Additionally, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to inhibit the growth of bacteria and fungi, as well as cancer cells. Additionally, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases, including neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has several advantages for use in lab experiments, including its high purity and availability. Additionally, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been shown to exhibit a wide range of activities, making it a versatile compound for research purposes. However, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide, including its potential use in the development of new antibiotics and antifungal agents. Additionally, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide may have potential applications in the treatment of neurodegenerative diseases, due to its antioxidant activity. Further studies are needed to fully understand the mechanism of action of N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide and its potential applications in various scientific research fields.

Synthesis Methods

N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of 2-methoxy-5-methylphenylamine with 4-nitrobenzyl chloride to form a nitrobenzyl derivative. This derivative is then reduced to form the corresponding amine, which is then reacted with chloroacetyl chloride to form the final product, N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide. The synthesis of N-(2-methoxy-5-methylphenyl)-2-[(4-nitrobenzyl)thio]acetamide has been optimized to yield high purity and high yields, making it a readily available compound for research purposes.